Cas no 895455-33-1 (N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide)

• Product Name: N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide
• CAS No: 895455-33-1
• MF: C₂₀H₂₀N₂O₂S₂
• MW: 384.515002250671
• CID: 6265570
• PubChem ID: 7544964
• Update Time: 2025-10-28

N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide Chemical and Physical Properties

Names and Identifiers

• N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide
• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
• N-(4-(4-ethoxyphenyl)thiazol-2-yl)-2-(p-tolylthio)acetamide
• N-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-2-[(4-methylphenyl)sulfanyl]acetamide
• 895455-33-1
• F2537-0055
• AKOS003051565

• Inchi： 1S/C20H20N2O2S2/c1-3-24-16-8-6-15(7-9-16)18-12-26-20(21-18)22-19(23)13-25-17-10-4-14(2)5-11-17/h4-12H,3,13H2,1-2H3,(H,21,22,23)
• InChI Key： HUHRNVBXQYQLCI-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OCC)N=C1NC(CSC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 384.09662023g/mol
• Monoisotopic Mass: 384.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on N-4-(4-ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide

N-4-(4-Ethoxyphenyl)-1,3-Thiazol-2-yl-2-(4-Methylphenyl)sulfanylacetamide: A Comprehensive Overview

The compound N-4-(4-Ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide (CAS No. 895455-33-1) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structural features, which include a thiazole ring, an ethoxyphenyl group, and a sulfanyl acetamide moiety. These structural elements contribute to its diverse chemical properties and reactivity, making it a subject of interest in contemporary scientific studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced techniques such as cross-coupling reactions and multicomponent synthesis. The integration of these methodologies has not only improved the yield and purity of the compound but also facilitated its scalability for industrial applications. Researchers have demonstrated that the thiazole ring in this molecule plays a pivotal role in modulating its electronic properties, which is crucial for its performance in applications such as catalysis and sensor development.

One of the most promising areas of exploration for this compound is its application in the field of biomedical research. Studies have shown that the sulfanyl acetamide group exhibits significant bioactivity, particularly in inhibiting key enzymes involved in inflammatory pathways. This has led to investigations into its potential as a therapeutic agent for conditions such as arthritis and neurodegenerative diseases. Furthermore, the ethoxyphenyl group has been found to enhance the molecule's solubility and bioavailability, making it a favorable candidate for drug delivery systems.

Another area of interest is the compound's role in material science. The thiazole-containing structure has been utilized in the development of advanced polymers and coatings due to its excellent thermal stability and mechanical properties. Recent research has highlighted its potential as a building block for constructing stimuli-responsive materials, which can adapt to environmental changes such as temperature and pH levels.

In terms of environmental applications, this compound has shown promise as a biosensor component for detecting heavy metal ions in aqueous solutions. The thiazole moiety's ability to coordinate with metal ions makes it an effective sensing element, offering high sensitivity and selectivity. This property aligns with current trends in green chemistry, where there is a growing demand for sustainable and efficient methods for environmental monitoring.

Looking ahead, ongoing research is focused on optimizing the synthesis process of this compound to minimize waste and energy consumption. Green chemistry principles are being integrated into these efforts, emphasizing the use of renewable feedstocks and catalytic processes. Additionally, computational chemistry tools are being employed to predict the compound's behavior under various conditions, aiding in the design of more efficient experimental protocols.

In conclusion, N-4-(4-Ethoxyphenyl)-1,3-thiazol-2-yl-2-(4-methylphenyl)sulfanylacetamide (CAS No. 895455-33-1) represents a versatile molecule with multifaceted applications across diverse scientific domains. Its unique structural features and promising bioactivity position it as a valuable asset in both academic research and industrial innovation. As advancements in synthetic methods and computational modeling continue to unfold, this compound is expected to pave the way for groundbreaking discoveries in the years to come.